Cas no 81873-50-9 ((1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: (1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 81873-50-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD28348325
• CID: 5235145
• PubChem ID: 13041626
• Update Time: 2025-06-15

(1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedicarboxylic acid, 3,3-dimethyl-, mono(1,1-dimethylethyl) ester, (1R-cis)- (9CI)
• (1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid

• MDL： MFCD28348325
• Inchi： 1S/C11H18O4/c1-10(2,3)15-9(14)7-6(8(12)13)11(7,4)5/h6-7H,1-5H3,(H,12,13)
• InChI Key： ZMRUBTHTKGPVHS-UHFFFAOYSA-N
• SMILES： CC1(C(C(OC(C)(C)C)=O)C1C(O)=O)C

Additional information on (1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to (1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 81873-50-9)

(1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid, with the CAS number 81873-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their unique structural features and potential applications in drug development. The presence of a cyclopropane ring and protective ester groups makes it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecular architectures.

The< strong>tert-butoxy carbonyl (Boc) group in the molecule serves as a crucial protecting group in peptide synthesis and other organic transformations. This functionality is highly valued for its stability under various reaction conditions while being removable under mild acidic conditions, allowing for precise control over synthetic pathways. The< strong>2,2-dimethylcyclopropane moiety adds an interesting dimension to the compound's reactivity, influencing its electronic properties and potential interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of cyclopropane-containing compounds due to their ability to enhance binding affinity and metabolic stability. Studies have demonstrated that substituents on the cyclopropane ring can significantly modulate pharmacokinetic profiles, making these molecules attractive for drug design. The< strong>(1S,3R) configuration of this compound suggests a high degree of stereochemical specificity, which is often critical for biological activity.

In the realm of academic research, (1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid has been utilized as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting various enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting proteases involved in inflammatory pathways, offering potential therapeutic benefits.

The< strong>Boc protection feature is particularly advantageous in multi-step syntheses where selective deprotection is required. This compound allows chemists to introduce complexity gradually while maintaining functional group integrity. The cyclopropane ring's strain can also be exploited to facilitate ring-opening reactions under specific conditions, enabling access to diverse chemical scaffolds.

Current research trends indicate that cyclopropanes are being increasingly explored for their ability to engage with biological systems through non-classical interactions. The rigid three-membered ring can impose specific conformations on attached molecules, influencing their binding modes and efficacy. The< strong>dimethyl substitution on the cyclopropane ring further enhances this effect by tuning electronic distributions and steric environments.

The pharmaceutical industry has shown particular interest in this class of compounds due to their unique structural motifs. Several drug candidates currently in clinical development incorporate cyclopropane units to improve pharmacological properties. The versatility of (1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid as a synthetic intermediate makes it a valuable asset for medicinal chemists seeking to develop next-generation therapeutics.

Synthetic methodologies for this compound have been refined over recent years, enabling scalable production for research and industrial applications. Advances in catalytic processes have allowed for more efficient constructions of the cyclopropane core while maintaining high enantioselectivity. These improvements have made it feasible to explore derivatives with tailored properties for drug discovery purposes.

The< strong>Boc group's stability under harsh conditions while being removable under mild acidic conditions makes it an ideal choice for protecting carboxylic acids during synthetic sequences. This characteristic has been particularly useful in peptide coupling reactions where protecting groups must be orthogonal to coupling reagents. The cyclopropane moiety complements this functionality by providing a unique structural handle for further derivatization.

In conclusion, (1S,3R)-3-(tert-butoxy)carbonyl-2,2-dimethylcyclopropane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in addressing complex biological challenges.